Cas no 30895-14-8 (1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine)

• Product Name: 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine
• CAS No: 30895-14-8
• MF: C₇H₆FN₅
• MW: 179.154443264008
• MDL: MFCD18915112
• CID: 5330844
• PubChem ID: 23273688
• Update Time: 2025-10-30

1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine

• MDL： MFCD18915112
• Inchi： 1S/C7H6FN5/c8-5-1-3-6(4-2-5)13-7(9)10-11-12-13/h1-4H,(H2,9,10,12)
• InChI Key： XEPIHVUVYPUSCR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(N)=NN=N1

Additional information on 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine

Recent Advances in the Study of 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine (CAS: 30895-14-8)

The compound 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine (CAS: 30895-14-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, achieving high yields and purity. The researchers employed a multi-step process involving the fluorination of phenyltetrazole derivatives, followed by amination, to produce the target molecule. This advancement is crucial for ensuring the availability of high-quality material for further biological testing.

In terms of biological activity, recent research has highlighted the potential of 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine as a modulator of specific enzymatic pathways. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported that this compound exhibits inhibitory effects on certain kinases involved in inflammatory responses. The findings suggest its potential application in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects.

Another significant development is the exploration of the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have revealed that 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine interacts with key amino acid residues in the active site of target enzymes, leading to competitive inhibition. These structural insights are invaluable for the design of more potent and selective derivatives.

Despite these promising findings, challenges remain in the development of 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, recent studies on 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine (CAS: 30895-14-8) have provided a solid foundation for its continued exploration in drug discovery. The compound's unique chemical structure and biological activity make it a promising candidate for the development of novel therapeutics. Future research should focus on optimizing its pharmacological properties and evaluating its efficacy in disease models to fully realize its potential.